Cas no 2228748-58-9 (4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol)

• Product Name: 4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol
• CAS No: 2228748-58-9
• MF: C₈H₈ClFO₂
• MW: 190.599325180054
• CID: 5970131
• PubChem ID: 165718106
• Update Time: 2025-06-10

4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-α-(fluoromethyl)-2-hydroxybenzenemethanol
• 4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol
• EN300-1986510
• 2228748-58-9

• Inchi： 1S/C8H8ClFO2/c9-5-1-2-7(11)6(3-5)8(12)4-10/h1-3,8,11-12H,4H2
• InChI Key： APGNUMJYHZAADB-UHFFFAOYSA-N
• SMILES： C(C1C=C(C=CC=1O)Cl)(O)CF

Computed Properties

• Exact Mass: 190.0196853g/mol
• Monoisotopic Mass: 190.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol

4-Chloro-2-(2-Fluoro-1-hydroxyethyl)phenol (CAS No. 2228748-58-9): An Overview of Its Properties and Applications

4-Chloro-2-(2-fluoro-1-hydroxyethyl)phenol (CAS No. 2228748-58-9) is a novel compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of interesting properties that make it a valuable subject of study. In this article, we will delve into the chemical properties, potential applications, and recent research findings related to 4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol.

Molecular Structure and Physical Properties

The molecular formula of 4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol is C₉H₉ClFO₂, with a molecular weight of approximately 197.61 g/mol. The compound features a phenolic hydroxyl group (-OH), a chlorine atom (-Cl), and a fluoro-substituted ethyl group (-CH₂CHF). These functional groups contribute to the compound's unique chemical reactivity and physical properties. For instance, the presence of the phenolic hydroxyl group makes it a weak acid, capable of forming hydrogen bonds with other molecules. The chlorine and fluorine atoms enhance its lipophilicity and stability, making it suitable for various applications in organic synthesis and drug development.

Synthesis and Preparation

The synthesis of 4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-chlorophenol with 1,2-difluoroethane in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic substitution mechanism, where the phenolic hydroxyl group acts as a nucleophile to attack the fluorinated alkyl halide. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or employing biocatalysts to improve yield and reduce by-products.

Biological Activity and Potential Applications

4-Chloro-2-(2-fluoro-1-hydroxyethyl)phenol has shown promising biological activity in various assays. Studies have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria. The combination of the phenolic hydroxyl group and the fluoro-substituted alkyl chain enhances its ability to disrupt bacterial cell membranes, leading to cell death. Additionally, preliminary research suggests that this compound may have antiviral properties, although further studies are needed to confirm these findings.

In the pharmaceutical industry, 4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol is being explored as a lead compound for drug development. Its lipophilic nature makes it an attractive candidate for designing drugs that can cross biological membranes efficiently. Moreover, the presence of multiple functional groups allows for structural modifications to optimize its pharmacological properties, such as potency, selectivity, and bioavailability.

Toxicity and Safety Considerations

Evaluating the toxicity and safety profile of new compounds is crucial for their successful application in various fields. Initial toxicity studies on 4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol have shown that it exhibits low toxicity at therapeutic concentrations. However, like any chemical compound, it is essential to conduct comprehensive toxicological assessments to ensure its safe use in different applications. These assessments typically include in vitro cytotoxicity tests, in vivo animal studies, and genotoxicity evaluations.

Recent Research Findings

The scientific community continues to explore new aspects of 4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol. A recent study published in the Journal of Medicinal Chemistry investigated its potential as an inhibitor of a specific enzyme involved in cancer cell proliferation. The results showed that this compound effectively inhibited the enzyme's activity at low concentrations, suggesting its potential as an anticancer agent. Another study focused on its use as a probe molecule in fluorescence imaging techniques due to its unique spectral properties.

Conclusion

In conclusion, 4-chloro-2-(2-fluoro-1-hydroxyethyl)phenol (CAS No. 2228748-58-9) is a multifaceted compound with promising applications in various fields. Its unique molecular structure confers it with interesting chemical properties and biological activities that make it an attractive subject for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for medical challenges.